Cas no 946255-55-6 (4-2-({2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazin-4-yl}sulfanyl)acetamidobenzamide)

• Product Name: 4-2-({2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazin-4-yl}sulfanyl)acetamidobenzamide
• CAS No: 946255-55-6
• MF: C₂₁H₁₇N₅O₂S₂
• MW: 435.5219810009
• CID: 6559021
• Update Time: 2025-11-06

4-2-({2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazin-4-yl}sulfanyl)acetamidobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-2-({2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazin-4-yl}sulfanyl)acetamidobenzamide
• 4-[[2-[(2-methyl-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-4-yl)sulfanyl]acetyl]amino]benzamide

• Inchi： 1S/C21H17N5O2S2/c1-12-23-18-19(30-12)17(13-5-3-2-4-6-13)25-26-21(18)29-11-16(27)24-15-9-7-14(8-10-15)20(22)28/h2-10H,11H2,1H3,(H2,22,28)(H,24,27)
• InChI Key： WRPLLWKRFBNEPA-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(CSC2=NN=C(C3=CC=CC=C3)C3SC(C)=NC2=3)=O)C=C1

Additional information on 4-2-({2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazin-4-yl}sulfanyl)acetamidobenzamide

Comprehensive Overview of 4-2-({2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazin-4-yl}sulfanyl)acetamidobenzamide (CAS No. 946255-55-6)

The compound 4-2-({2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazin-4-yl}sulfanyl)acetamidobenzamide, identified by its CAS No. 946255-55-6, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a thiazolo[4,5-d]pyridazine core, positions it as a promising candidate for drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways. Researchers are increasingly exploring its potential applications in oncology, inflammation, and metabolic disorders, aligning with current trends in precision medicine.

One of the most searched questions in the scientific community revolves around the mechanism of action of 4-2-({2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazin-4-yl}sulfanyl)acetamidobenzamide. Preliminary studies suggest that its sulfanylacetamido moiety plays a critical role in binding to specific protein targets, making it a subject of interest for structure-activity relationship (SAR) studies. This aligns with the growing demand for small-molecule inhibitors in therapeutic development, a hot topic in AI-driven drug design platforms.

From a synthetic chemistry perspective, the CAS No. 946255-55-6 compound presents unique challenges due to its heterocyclic framework. Researchers often inquire about its synthetic routes and purification methods, which are crucial for reproducibility in lab settings. Recent advancements in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact—a key concern among modern chemists.

The bioavailability and pharmacokinetic properties of 4-2-({2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazin-4-yl}sulfanyl)acetamidobenzamide are another area of intense scrutiny. With the rise of computational ADME prediction tools, scientists are leveraging AI to model its metabolic stability and tissue penetration. This addresses frequently searched queries about drug-likeness and lead optimization strategies in early-stage research.

In the context of intellectual property, patents involving CAS No. 946255-55-6 highlight its potential commercial value. Companies are actively investigating its derivatives for therapeutic patents, reflecting the broader industry shift toward novel chemical entities (NCEs). This ties into popular searches about patent cliffs and drug repurposing, emphasizing the compound's versatility.

Finally, the safety profile of 4-2-({2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazin-4-yl}sulfanyl)acetamidobenzamide remains under evaluation. While not classified as hazardous, rigorous toxicity screening is essential—a topic frequently explored in preclinical research forums. This underscores the compound's alignment with global trends in translational medicine and regulatory science.